Cas no 31456-98-1 (Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester)

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester structure
31456-98-1 structure
Product Name:Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester
CAS No:31456-98-1
MF:C11H12O3
MW:192.211183547974
CID:312877
PubChem ID:208027
Update Time:2025-04-19

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester
    • methyl 2-hydroxy-3-prop-2-enylbenzoate
    • 3-allyl-2-hydroxy-benzoic acid methyl ester
    • 3-Allylsalicylic acid methyl ester
    • methyl 3-Allyl-2-Hydroxybenzoate
    • Methyl 3-allylsalicylate
    • methyl-2-hydroxy-3-allylbenzoate
    • Salicylic acid,3-allyl-,methyl ester
    • 2-Hydroxy-3-(2-propen-1-yl)benzoic acid methyl ester
    • DTXSID20185368
    • Benzoic acid, 2-hydroxy-3-(2-propenyl)-, methyl ester
    • AI3-21009
    • BRFCIUCUICKZFD-UHFFFAOYSA-N
    • Salicylic acid, 3-allyl-, methyl ester
    • 31456-98-1
    • 3-10-00-00868 (Beilstein Handbook Reference)
    • BRN 0777684
    • methyl 3-allyl-salicylate
    • AKOS006277640
    • SCHEMBL6274334
    • Inchi： 1S/C11H12O3/c1-3-5-8-6-4-7-9(10(8)12)11(13)14-2/h3-4,6-7,12H,1,5H2,2H3
    • InChI Key： BRFCIUCUICKZFD-UHFFFAOYSA-N
    • SMILES： OC1C(C(=O)OC)=CC=CC=1CC=C

Computed Properties

  • Exact Mass: 192.07900
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.129
  • Melting Point: 133 ºC
  • Boiling Point: 276 ºC
  • Flash Point: 111 ºC
  • Refractive Index: 1.545
  • PSA: 46.53000
  • LogP: 1.90730

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, methyl ester Related Literature

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